Cas no 1160098-73-6 (2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone)

• Product Name: 2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone
• CAS No: 1160098-73-6
• MF: C₈H₅BrClNO₃
• MW: 278.487200498581
• CID: 4937479
• Update Time: 2025-06-13

2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-chloro-3-nitrophenyl)ethanone
• 2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone

• Inchi： 1S/C8H5BrClNO3/c9-4-7(12)5-2-1-3-6(8(5)10)11(13)14/h1-3H,4H2
• InChI Key： ZNSWMKXOVVEJJL-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1Cl)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone

Comprehensive Overview of 2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone (CAS No. 1160098-73-6)

2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone (CAS No. 1160098-73-6) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a bromo-substituted ethanone moiety attached to a 2-chloro-3-nitrophenyl ring, making it a versatile building block for heterocyclic chemistry. Researchers and manufacturers value this compound for its role in constructing complex molecules, particularly in the development of agrochemicals and bioactive materials.

The growing demand for high-purity intermediates in drug discovery has spotlighted compounds like 2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone. Recent trends in green chemistry have also driven innovations in its synthesis, with a focus on minimizing waste and improving yield. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards like GMP and ISO certifications.

One of the most searched questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining stable at room temperature when stored in amber glass containers. These properties make it suitable for multi-step synthetic routes, a topic frequently explored in organic chemistry forums and patent literature.

In the context of AI-driven drug design, 2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone has gained attention as a potential scaffold for machine learning-based molecular optimization. Computational chemists leverage its structural features to predict reactivity patterns, aligning with the broader shift toward in silico experimentation. This intersection of synthetic chemistry and digital tools reflects a key industry trend, often highlighted in scientific webinars and research publications.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and traceability, addressing concerns raised by quality assurance teams. The compound’s CAS No. 1160098-73-6 serves as a unique identifier in global databases, streamlining procurement for contract research organizations (CROs). Regulatory frameworks such as REACH and FDA guidelines further underscore the need for detailed technical documentation, including safety data sheets (SDS) and certificates of analysis (CoA).

Environmental considerations are another hotspot, with inquiries about biodegradation pathways and eco-friendly disposal methods. While 2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone is not classified as hazardous under current regulations, best practices recommend neutralization protocols for laboratory waste. This aligns with the sustainability goals of many academic and industrial labs, a topic frequently discussed in conference proceedings.

In summary, 2-Bromo-1-(2-chloro-3-nitrophenyl)ethanone exemplifies the convergence of synthetic utility and modern technological advancements. Its applications span medicinal chemistry, material science, and computational modeling, making it a compound of enduring relevance. For those seeking deeper insights, resources like SciFinder and PubChem provide extensive data on its physicochemical properties and synthetic applications.